5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-chloro-5-[4-(dimethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H14ClNO3/c1-18(2)15(19)11-5-3-10(4-6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,1-2H3,(H,20,21)
• InChI Key: CBEJODKMANPLOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO3
• DSSTOX Substance ID: DTXSID60691352
• Molecular Weight: 303.74 g/mol
• CAS No.: 1261906-60-8

Description

5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% (abbreviated as 5C3PBCA) is a chemical compound that has been used in various scientific research applications. It is an important reagent in the synthesis of drugs, biochemicals, and other compounds. 5C3PBCA is a white, odorless, crystalline solid with a melting point of 184-186 °C. This compound has a variety of applications in organic synthesis, analytical chemistry, and biochemistry.

Scientific Research Applications

5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% has been widely used in scientific research. It has been used as a reagent in the synthesis of various drugs, biochemicals, and other compounds. Additionally, it has been used to study the mechanism of action of various enzymes and proteins. It has also been used to study the biochemical and physiological effects of various compounds.

Mechanism of Action

The mechanism of action of 5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is believed to interact with a variety of enzymes and proteins. It is thought to act as an inhibitor of certain enzymes, which can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% are not fully understood. However, it is believed to interact with a variety of enzymes and proteins, which can lead to changes in biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of various compounds.

Advantages and Limitations for Lab Experiments

5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available. Additionally, it is relatively stable and has a low toxicity. However, it is important to note that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

Given the potential applications of 5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%, there are a number of potential future directions for research. These include further study of the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research could be conducted on the synthesis of this compound, as well as its use in the synthesis of drugs, biochemicals, and other compounds. Finally, further research could be conducted on the advantages and limitations of this compound for use in laboratory experiments.

Synthesis Methods

5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-chlorobenzoyl chloride with dimethylaminopropionic acid in an aqueous solution. This reaction is followed by the reaction of the resulting 4-chloro-3-dimethylaminopropionylbenzoic acid with chlorine in an aqueous medium. The overall yield of 5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% from this reaction is approximately 95%.